![molecular formula C10H20Cl2N4 B2452352 1-[(1,5-Dimethylpyrazol-4-yl)methyl]piperazine;dihydrochloride CAS No. 2260937-54-8](/img/structure/B2452352.png)
1-[(1,5-Dimethylpyrazol-4-yl)methyl]piperazine;dihydrochloride
Description
“1-[(1,5-Dimethylpyrazol-4-yl)methyl]piperazine;dihydrochloride” is a chemical compound that belongs to the class of piperazines. It has a molecular weight of 194.28 .
Synthesis Analysis
Recent methods for the synthesis of piperazine derivatives include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .
Molecular Structure Analysis
The molecular structure of “1-[(1,5-Dimethylpyrazol-4-yl)methyl]piperazine;dihydrochloride” can be analyzed using various spectroscopic techniques. For instance, 1H-NMR and 13C-NMR can be used to determine the chemical environment of the hydrogen and carbon atoms respectively .
Physical And Chemical Properties Analysis
The physical and chemical properties of “1-[(1,5-Dimethylpyrazol-4-yl)methyl]piperazine;dihydrochloride” include a molecular weight of 194.28 . It is a solid at room temperature .
Scientific Research Applications
Antileishmanial and Antimalarial Activities
Pyrazole-bearing compounds, such as “1-[(1,5-Dimethylpyrazol-4-yl)methyl]piperazine;dihydrochloride”, are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities . In a study, hydrazine-coupled pyrazoles were synthesized and evaluated against Leishmania aethiopica clinical isolate and Plasmodium berghei infected mice . The results revealed that these compounds displayed superior antipromastigote activity .
Synthesis and Structural Verification
The compound has been synthesized through the alkylation process of pyrazoles with poly(bromomethyl) using the t-BuOK/THF . The structures of these compounds were verified by employing elemental microanalysis, FTIR, and 1H NMR techniques .
Antitumor Activity
The compound has shown marked antitumor activity against all tested cell lines with IC50 values of 5.00–32.52 μM .
Catecholase Activities
The compound has been found to oxidize the catechol substrate in catecholase activity studies . Factors like the molar ratio of oxidant-to-substrate, nature of ligand, metal ion, and counter-ion significantly influence the catalytic activities .
Electromagnetic Compatibility
Although the term “EN300-6733100” seems to be associated with the compound, it’s worth noting that “EN 300 673” is also a standard for Electromagnetic Compatibility and Radio Spectrum Matters . It’s unclear if there’s a direct connection between the compound and this standard, but it’s an interesting coincidence.
properties
IUPAC Name |
1-[(1,5-dimethylpyrazol-4-yl)methyl]piperazine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N4.2ClH/c1-9-10(7-12-13(9)2)8-14-5-3-11-4-6-14;;/h7,11H,3-6,8H2,1-2H3;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UBABYGLDRXDVLS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NN1C)CN2CCNCC2.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20Cl2N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(1,5-Dimethylpyrazol-4-yl)methyl]piperazine;dihydrochloride | |
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